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Compound of Interest

2-(4-Chloro-2-
Compound Name:
methylphenoxy)ethanol

Cat. No.: B1294840

Essential Safety and Handling Guide for 2-(4-Chloro-
2-methylphenoxy)ethanol

For researchers, scientists, and drug development professionals, the safe handling of
laboratory chemicals is paramount. This guide provides immediate and essential safety
protocols, operational procedures, and disposal plans for 2-(4-Chloro-2-
methylphenoxy)ethanol (CAS: 36220-29-8), ensuring a secure laboratory environment.[1]

Chemical and Physical Properties

Property Value

Molecular Formula C9H11CIO2[1]
Molecular Weight 186.64 g/mol [1]

Density 1.198 g/cm3[1]

Boiling Point 294.5°C at 760 mmHg[1]
Flash Point 131.9°C[1]
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Hazard Identification and Personal Protective Equipment
(PPE)

While a specific Safety Data Sheet (SDS) for 2-(4-Chloro-2-methylphenoxy)ethanol is not
readily available, data from structurally similar phenoxy and chloroethoxy compounds indicate
that this chemical should be handled with caution. It is likely to cause skin and serious eye
irritation.[2][3][4] Suspected hazards also include potential harm if swallowed and toxicity to
aquatic life.[3][5] Therefore, a comprehensive approach to personal protection is critical.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Wear chemical safety goggles or a face shield
) that complies with OSHA's eye and face
Eye/Face Protection ] ) ]
protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2][6]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and clothing to prevent skin exposure.[2]

[4] An apron or lab coat is also recommended.

Use in a well-ventilated area. If ventilation is
Respiratory Protection inadequate, or for spill cleanup, a NIOSH-

approved respirator may be necessary.[7][8]

Operational and Handling Procedures

Engineering Controls:
o Work in a well-ventilated laboratory, preferably within a chemical fume hood.[7]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2]

Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[4][7]
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» Do not breathe vapors or mists.[2]
e Wash hands thoroughly after handling the chemical.[2][5]

o Keep containers tightly closed when not in use and store in a cool, dry place away from
incompatible materials such as strong oxidizing agents.[2][4]

Emergency and Disposal Protocols

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult or has stopped, provide artificial
Inhalation o ) ) )
respiration and seek immediate medical

attention.[2][9]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[2][9]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2][10]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . _ . _
water. Seek immediate medical attention.[2][7]

Spill and Leak Procedures: In the event of a spill, evacuate the area. Wear appropriate PPE,
including respiratory protection. Absorb the spill with an inert material (e.g., sand, vermiculite)
and collect it in a suitable, closed container for disposal.[2]
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Disposal Plan: Dispose of 2-(4-Chloro-2-methylphenoxy)ethanol and any contaminated
materials as hazardous waste.[8] All disposal practices must comply with local, state, and
federal regulations. Do not allow the chemical to enter the environment.[5][7]

Safe Handling Workflow

The following diagram outlines the procedural steps for the safe handling of 2-(4-Chloro-2-
methylphenoxy)ethanol, from preparation to disposal.
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Safe Handling Workflow for 2-(4-Chloro-2-methylphenoxy)ethanol
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Caption: Workflow for handling 2-(4-Chloro-2-methylphenoxy)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-Chloro-
2-methylphenoxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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